Cas no 83817-56-5 (Benzenesulfonic acid,5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxy-)

• Product Name: Benzenesulfonic acid,5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxy-
• CAS No: 83817-56-5
• MF: C₁₃H₁₀Cl₂O₅S
• MW: 349.186501026154
• CID: 724578
• PubChem ID: 3019369
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxybenzenesulfonic acid
• 5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxybenzenesulphonic acid
• Benzenesulfonic acid,5-chloro-3-[(5-chloro-2-hydroxyphenyl)methyl]-2-hydroxy-
• UNII-MG6NQ73XIA
• DTXSID60232704
• EINECS 280-957-0
• MG6NQ73XIA
• 5-Chloro-3-((5-chloro-2-hydroxyphenyl)methyl)-2-hydroxybenzenesulfonic acid
• 5-Chloro-3-((5-chloro-2-hydroxyphenyl)methyl)-2-hydroxybenzenesulphonic acid
• BENZENESULFONIC ACID, 5-CHLORO-3-((5-CHLORO-2-HYDROXYPHENYL)METHYL)-2-HYDROXY-
• NS00038316
• 83817-56-5

• Inchi： 1S/C13H10Cl2O5S/c14-9-1-2-11(16)7(4-9)3-8-5-10(15)6-12(13(8)17)21(18,19)20/h1-2,4-6,16-17H,3H2,(H,18,19,20)
• InChI Key： HZCMTSWVWXUEDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC1C=C(C=CC=1O)Cl)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 347.963
• Monoisotopic Mass: 347.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.644
• Refractive Index: 1.668